N'-[(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide

• IUPAC Name: N'-[2-(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide
• InChI: InChI=1S/C18H20N2O3/c1-12-8-9-16(14(3)10-12)23-11-17(21)19-20-18(22)15-7-5-4-6-13(15)2/h4-10H,11H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: NSFJFMAMCZXQKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NNC(=O)C2=CC=CC=C2C)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N'-[(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide, also known as DMABN, is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N'-[(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide involves the formation of a fluorescent adduct with hydrogen peroxide. This adduct can be detected using fluorescence microscopy or spectroscopy. This compound has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in regulating cellular energy metabolism and autophagy.
Biochemical and Physiological Effects:
This compound has been shown to induce autophagy in various cell lines, including HeLa cells and MCF-7 cells. It has also been shown to increase the expression of autophagy-related genes and proteins, such as LC3-II and Beclin-1. In addition, this compound has been shown to activate the AMPK pathway, leading to increased glucose uptake and fatty acid oxidation in cells.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide in lab experiments is its ability to selectively detect hydrogen peroxide in cells. This can be useful for studying oxidative stress and related cellular processes. However, this compound has some limitations, including its potential toxicity and the need for specialized equipment and techniques for detecting the fluorescent adduct.

Future Directions

There are several potential future directions for research involving N'-[(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide. One area of interest is the development of new fluorescent probes based on this compound for detecting other reactive oxygen species in cells. Another area of interest is the investigation of the role of this compound-induced autophagy in various physiological and pathological conditions, such as cancer and neurodegenerative diseases. Finally, further studies are needed to optimize the synthesis and purification of this compound and to evaluate its potential toxicity in vivo.

Synthesis Methods

N'-[(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide can be synthesized using a multi-step process involving the reaction of 2-methylbenzohydrazide with 2,4-dimethylphenacyl bromide in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

N'-[(2,4-dimethylphenoxy)acetyl]-2-methylbenzohydrazide has been studied for its potential use as a fluorescent probe for detecting hydrogen peroxide in cells. It has also been investigated for its ability to induce autophagy, a cellular process that plays a role in various physiological and pathological conditions.